Cas no 134701-70-5 (1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-)

1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl- structure
134701-70-5 structure
Product Name:1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-
CAS No:134701-70-5
MF:C30H32N2O2
MW:452.587287902832
CID:146898
PubChem ID:131814
Update Time:2025-04-19

1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-
    • 3,4,5-triphenyl-1H-pyrazole-1-nonanoic acid
    • 9-(3,4,5-triphenylpyrazol-1-yl)nonanoic acid
    • 3,4,5-Tpna
    • 9-(3,4,5-triphenyl-1H-pyrazol-1-yl)nonanoic acid
    • BDBM50002404
    • DTXSID30158886
    • 3,4,5-triphenyl-1 h-pyrazole-1-nonanoic acid
    • 91L70Q8BIT
    • BMY 42239
    • BMY-42239
    • 9-(3,4,5-Triphenyl-pyrazol-1-yl)-nonanoic acid
    • SCHEMBL9198869
    • 1H-Pyrazole-1-nonanoic acid, 3,4,5-triphenyl-
    • 134701-70-5
    • Q27271413
    • UNII-91L70Q8BIT
    • CHEMBL118567
    • Inchi: 1S/C30H32N2O2/c33-27(34)22-14-3-1-2-4-15-23-32-30(26-20-12-7-13-21-26)28(24-16-8-5-9-17-24)29(31-32)25-18-10-6-11-19-25/h5-13,16-21H,1-4,14-15,22-23H2,(H,33,34)
    • InChI Key: UQKNBUMTTCHIOJ-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCN1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 452.246
  • Monoisotopic Mass: 452.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 12
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.1
  • Boiling Point: 582.2°Cat760mmHg
  • Flash Point: 305.9°C
  • Refractive Index: 1.593
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